Cas no 957035-29-9 (4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine)

Technical Introduction: 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine is a heterocyclic compound featuring both pyrazole and pyrimidine moieties, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of bromo and chloro substituents enhances its utility as a key intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. Its dual functionalization allows for selective derivatization, making it valuable in the synthesis of bioactive molecules. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined reactivity profile supports its use in constructing complex molecular architectures, particularly in medicinal chemistry and material science research.

4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine structure

957035-29-9 structure

Product Name:4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine

CAS No:957035-29-9

MF:C₇H₄BrClN₄

MW:259.490458488464

MDL:MFCD09475880

CID:796918

PubChem ID:26369852

Update Time:2025-06-08

4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine
- Pyrimidine,4-(4-bromo-1H-pyrazol-1-yl)-6-chloro-
- DTXSID00649993
- MFCD09475880
- 4-(4-bromo-1-pyrazolyl)-6-chloropyrimidine
- 4-(4-bromanylpyrazol-1-yl)-6-chloranyl-pyrimidine
- AKOS010531321
- CS-0212219
- BS-23160
- 4-(4-bromopyrazol-1-yl)-6-chloro-pyrimidine
- A845390
- 4-(4-bromopyrazol-1-yl)-6-chloropyrimidine
- 957035-29-9
- MDL： MFCD09475880
- Inchi： 1S/C7H4BrClN4/c8-5-2-12-13(3-5)7-1-6(9)10-4-11-7/h1-4H
- InChI Key： BFFRQSAFKUZCTO-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C1C=C(N=CN=1)Cl

Computed Properties

Exact Mass: 257.93100
Monoisotopic Mass: 257.93079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2
Topological Polar Surface Area: 43.6Å²

Experimental Properties

PSA: 43.60000
LogP: 2.07820

4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM165664-25g	4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine	957035-29-9	95%	25g	$320	2021-08-05
Chemenu	CM165664-100g	4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine	957035-29-9	95%	100g	$870	2021-08-05
TRC	B688188-100mg	4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine	957035-29-9		100mg	$ 64.00	2023-04-18
TRC	B688188-250mg	4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine	957035-29-9		250mg	$ 75.00	2023-04-18
TRC	B688188-500mg	4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine	957035-29-9		500mg	$ 87.00	2023-04-18
TRC	B688188-1g	4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine	957035-29-9		1g	$ 98.00	2023-04-18
Alichem	A089001064-100g	4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine	957035-29-9	95%	100g	$912.38	2023-08-31
Apollo Scientific	OR11474-1g	4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine	957035-29-9	98%	1g	£90.00	2023-09-01
Apollo Scientific	OR11474-5g	4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine	957035-29-9	98%	5g	£325.00	2023-09-01
Chemenu	CM165664-25g	4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine	957035-29-9	95%	25g	$395	2024-07-18

4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:957035-29-9)4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine

Order Number:A845390

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:05

Price ($):1253.0

Email:sales@amadischem.com

Product Official Link

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3. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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